[(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanol

• IUPAC Name: [(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C12H16FNO/c13-11-4-1-3-10(7-11)8-14-6-2-5-12(14)9-15/h1,3-4,7,12,15H,2,5-6,8-9H2/t12-/m0/s1
• InChI Key: COTCEDSHEHERBD-LBPRGKRZSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC(=CC=C2)F)CO
• Isomeric SMILES: C1C[C@H](N(C1)CC2=CC(=CC=C2)F)CO
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

[(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanol, also known as 3-fluorophenylmethylpyrrolidin-2-ylmethanol, is a synthetic compound with a wide range of applications in scientific research. It is a member of the pyrrolidin-2-ylmethanol family, a group of compounds that are used as intermediates in organic synthesis. This compound has been found to have numerous potential applications in the fields of medicine, pharmacology, and biochemistry.

Scientific Research Applications

[(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanolylmethylpyrrolidin-2-ylmethanol is used in a variety of scientific research applications. It has been used in the synthesis of a variety of heterocyclic compounds for use in medicinal chemistry. It has also been used in the synthesis of a variety of fluorinated compounds for use in drug discovery and development. Additionally, it has been used in the synthesis of a variety of polymers for use in materials science.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This can lead to different biological profiles of drug candidates due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring are known to interact with various biochemical pathways, influencing the biological activity of the compound .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .

Action Environment

It is known that environmental factors can significantly impact the effectiveness of many chemical compounds .

Advantages and Limitations for Lab Experiments

[(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanolylmethylpyrrolidin-2-ylmethanol has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it an attractive option for use in research. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. One limitation is that it is a relatively new compound, making it difficult to predict its effects in certain situations. Additionally, it is a relatively toxic compound, making it unsuitable for use in certain experiments.

Future Directions

There are a number of potential future directions for the use of [(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanolylmethylpyrrolidin-2-ylmethanol in scientific research. One potential direction is to further explore its potential applications in the fields of medicine, pharmacology, and biochemistry. Another potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential therapeutic applications. Finally, further research could be conducted to explore its potential toxicity and its potential for use in long-term experiments.

Biochemical Analysis

Biochemical Properties

[(2S)-1-[(3-fluorophenyl)methyl]pyrrolidin-2-yl]methanol plays a significant role in biochemical reactions due to its ability to interact with a variety of enzymes, proteins, and other biomolecules. The compound’s pyrrolidine ring allows it to explore the pharmacophore space efficiently, contributing to its stereochemistry and three-dimensional coverage . It has been observed to interact with enantioselective proteins, leading to different biological profiles based on the spatial orientation of its substituents . These interactions are crucial for understanding the compound’s potential therapeutic applications.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can affect the activity of specific signaling pathways, leading to changes in cellular responses . Additionally, the compound’s impact on gene expression can result in altered protein synthesis, affecting cellular metabolism and overall cell function.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s pyrrolidine ring allows it to bind to specific enzyme active sites, potentially inhibiting or activating their functions . These binding interactions can lead to downstream effects on gene expression, further influencing cellular processes. Understanding these molecular mechanisms is essential for developing potential therapeutic applications of the compound.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation play a crucial role in its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its degradation products can also influence cellular responses . Long-term in vitro and in vivo studies are necessary to fully understand the temporal effects of this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm. Understanding these dosage effects is crucial for determining the compound’s safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. The compound’s interactions with specific enzymes can affect metabolic flux and metabolite levels, leading to changes in cellular metabolism . These interactions are essential for understanding the compound’s overall impact on biological systems and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. These interactions determine the compound’s localization and accumulation within specific cellular compartments . Understanding the transport and distribution mechanisms is crucial for optimizing the compound’s therapeutic potential and minimizing any adverse effects.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell . These localization patterns are essential for understanding the compound’s mechanism of action and its potential therapeutic applications.